Cas no 35303-14-1 (1H-Benzo[b]fluorene-5,10-dione,1,3-bis(acetyloxy)-11-diazo-2,3,4,11-tetrahydro-2,4,9-trihydroxy-2-methyl-,(1R,2R,3R,4S)-)

• Product Name: 1H-Benzo[b]fluorene-5,10-dione,1,3-bis(acetyloxy)-11-diazo-2,3,4,11-tetrahydro-2,4,9-trihydroxy-2-methyl-,(1R,2R,3R,4S)-
• CAS No: 35303-14-1
• MF: C₂₂H₁₈N₂O₉
• MW: 454.386326313019
• CID: 317769
• PubChem ID: 135440049
• Update Time: 2025-04-19

1H-Benzo[b]fluorene-5,10-dione,1,3-bis(acetyloxy)-11-diazo-2,3,4,11-tetrahydro-2,4,9-trihydroxy-2-methyl-,(1R,2R,3R,4S)- Chemical and Physical Properties

Names and Identifiers

• 1H-Benzo[b]fluorene-5,10-dione,1,3-bis(acetyloxy)-11-diazo-2,3,4,11-tetrahydro-2,4,9-trihydroxy-2-methyl-,(1R,2R,3R,4S)-
• (1R,2R,3R,4S)-1,3-diacetyloxy-11-diazonio-2,4,10-trihydroxy-2-methyl-9-oxo-3,4-dihydro-1H-benzo[b]fluoren-5-olate
• Q27114678
• CHEBI:31751
• 1,3-Bis(acetyloxy)-11-diazonio-2,4,9-trihydroxy-2-methyl-10-oxo-2,3,4,10-tetrahydro-1H-benzo[b]fluoren-5-olate
• (1R,2R,3R,4S)-11-diazo-2,4,9-trihydroxy-2-methyl-5,10-dioxo-2,3,4,5,10,11-hexahydro-1H-benzo[b]fluorene-1,3-diyl diacetate
• CHEMBL215875
• 35303-14-1
• FL-120D
• 5H-Benzo(b)carbazole-5-carbonitrile, 2,4-bis(acetyloxy)-1,2,3,4,6,11-hexahydro-1,3,7-trihydroxy-3-methyl-6,11-dioxo-
• DTXSID80956738
• BRN 0505073
• SCHEMBL3890061
• Kinamycin D

• Inchi： 1S/C22H18N2O9/c1-7(25)32-20-15-13(19(30)21(22(20,3)31)33-8(2)26)12-14(16(15)24-23)18(29)11-9(17(12)28)5-4-6-10(11)27/h4-6,19-21,27,30-31H,1-3H3/t19-,20+,21+,22+/m0/s1
• InChI Key： KPVVXTRWIKTJBS-DXBBTUNJSA-N
• SMILES： O[C@]1(C)[C@@H](C2C(C3C(C4C(=CC=CC=4C(C=3C=2[C@@H]([C@H]1OC(C)=O)O)=O)O)=O)=[N+]=[N-])OC(C)=O

Computed Properties

• Exact Mass: 454.10123
• Monoisotopic Mass: 454.10123
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 33
• Rotatable Bond Count: 4
• Complexity: 1280
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 182
• XLogP3: 0

Experimental Properties

• Boiling Point: °Cat760mmHg
• Flash Point: °C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Aryl ketones